1-(4-Chlorophenyl)-3-(2-oxo-2-(4-(pyridin-4-ylmethyl)piperazin-1-yl)ethyl)imidazolidin-2-one

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-oxo-2-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethyl]imidazolidin-2-one
• InChI: InChI=1S/C21H24ClN5O2/c22-18-1-3-19(4-2-18)27-14-13-26(21(27)29)16-20(28)25-11-9-24(10-12-25)15-17-5-7-23-8-6-17/h1-8H,9-16H2
• InChI Key: CSJIHUXHIZBLKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)C(=O)CN3CCN(C3=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H24ClN5O2
• Molecular Weight: 413.9 g/mol

Description

1-(4-Chlorophenyl)-3-(2-oxo-2-(4-(pyridin-4-ylmethyl)piperazin-1-yl)ethyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C21H24ClN5O2 and its molecular weight is 413.91. The purity is usually 95%.
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Scientific Research Applications

Piperazinyl Oxazolidinone Antibacterial Agents

A study by Tucker et al. (1998) explored piperazinyl oxazolidinones, highlighting their antibacterial properties against gram-positive organisms, including methicillin-resistant Staphylococcus aureus. The investigation focused on the structure-activity relationships, identifying compounds with potent in vivo potency against S. aureus. This research underlines the potential application of the compound in developing new antibacterial agents (Tucker et al., 1998).

Antimycobacterial Activity of Imidazo[1,2-a]pyridine-3-carboxamide Derivatives

Lv et al. (2017) designed and synthesized novel imidazo[1,2-a]pyridine-3-carboxamides (IPAs) showing considerable activity against drug-sensitive and resistant MTB strains. The inclusion of N-[2-(piperazin-1-yl)ethyl] moieties as linkers opens new directions for further structure-activity relationship (SAR) studies. This indicates the compound's utility in creating treatments for tuberculosis (Lv et al., 2017).

Synthesis and Antimicrobial Activity of Pyridine Derivatives

Patel et al. (2011) synthesized 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids with variations that exhibited variable and modest antimicrobial activity against different bacterial and fungal strains. This research supports the compound's relevance in developing new antimicrobial agents (Patel et al., 2011).

Synthesis and Anticancer Activity Evaluation

Kumar et al. (2013) worked on condensing iminodiacetic acid with various amines to yield piperazine-2,6-dione derivatives, which, after further reactions, produced compounds with significant anticancer activity against different cancer cell lines, such as breast, lung, colon, ovary, and liver cancers. This study highlights the compound's potential in the development of new anticancer treatments (Kumar et al., 2013).

Anticancer Agents: Synthesis, Evaluation, and In Vivo Studies

El-Masry et al. (2022) synthesized a series of 5-(4-chlorophenyl)-1,3,4-thiadiazole-based compounds, including piperazine derivatives, showing high anticancer activity and selectivity. Compounds induced cell cycle arrest and apoptotic cell death in cancer cells, signifying the compound's applicability in creating targeted anticancer therapies (El-Masry et al., 2022).